Cas no 2137676-20-9 (2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid)

• Product Name: 2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid
• CAS No: 2137676-20-9
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 6266324
• PubChem ID: 165789325
• Update Time: 2025-10-28

2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid
• 2137676-20-9
• EN300-1083080

• Inchi： 1S/C13H18BrNO2/c1-13(2,7-9(8-15)12(16)17)10-3-5-11(14)6-4-10/h3-6,9H,7-8,15H2,1-2H3,(H,16,17)
• InChI Key： STNFVFQSOVRSLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(C)CC(C(=O)O)CN

Computed Properties

• Exact Mass: 299.05209g/mol
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid

Introduction to 2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid (CAS No. 2137676-20-9)

2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137676-20-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural motif combining an amino methyl group, a brominated phenyl ring, and a branched pentanoic acid backbone, presents a versatile scaffold for further chemical modification and biological evaluation.

The molecular structure of 2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid encompasses several key functional groups that make it particularly valuable in synthetic chemistry and drug discovery. The presence of the amino methyl group (-NHCH₂-) provides a reactive site for amide bond formation, which is a cornerstone in the synthesis of peptidomimetics and protein-protein interaction inhibitors. Concurrently, the 4-bromo substituent on the phenyl ring enhances its utility as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl moieties. The branched pentanoic acid moiety contributes to the compound's solubility and metabolic stability, making it a promising candidate for further pharmacokinetic studies.

In recent years, there has been a surge in interest regarding the development of novel small molecules that modulate biological pathways associated with neurological disorders, cancer, and inflammation. The structural features of 2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid align well with this trend, as they allow for the design of molecules with tailored binding affinities and selectivity. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes implicated in aberrant signaling pathways.

One of the most compelling aspects of 2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid is its potential application in the synthesis of bioactive molecules through combinatorial chemistry and library screening approaches. The bromophenyl ring serves as an excellent point of diversification, enabling the generation of libraries with thousands or even millions of unique analogs. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

Recent advancements in computational chemistry have further enhanced the utility of 2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid. Molecular modeling studies have demonstrated that this compound can interact with various biological targets through multiple modes of binding. For example, computational docking experiments have suggested that derivatives of this scaffold may bind to ATP-binding pockets of kinases, thereby inhibiting their activity. Additionally, the amino methyl group has been predicted to form hydrogen bonds with polar residues in protein active sites, contributing to enhanced binding affinity.

The synthesis of 2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid presents an intriguing challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Catalytic asymmetric hydrogenation techniques have been employed to introduce the desired stereocenters with high enantioselectivity. Furthermore, palladium-catalyzed cross-coupling reactions have enabled the efficient installation of the bromophenyl moiety.

In clinical research settings, 2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid has been investigated as a potential therapeutic agent. Preclinical studies have shown that certain derivatives exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling cascades. These findings are particularly promising given the growing recognition of inflammation's role in various chronic diseases.

The pharmacokinetic profile of 2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid is another area of active investigation. In vitro studies have indicated that this compound exhibits moderate solubility in aqueous media, which is favorable for oral administration. Additionally, preliminary metabolic stability assays suggest that it may undergo biotransformation via cytochrome P450-mediated pathways, providing insights into its potential clearance mechanisms.

Future directions in the study of 2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid include exploring its role in drug repurposing efforts. By leveraging existing pharmacological knowledge and structural data, researchers aim to identify new therapeutic applications for this compound and its derivatives. Furthermore, advances in gene editing technologies may enable the development of novel animal models to validate the biological activity of these molecules in vivo.

The versatility and functional richness of 2-(aminomethyl)-4-(4-bromophenyl)-4-methylpentanoic acid make it a valuable building block for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development pipelines.